Cas no 21032-39-3 (3-(butoxycarbonyl)-1-methylpyridinium)

• Product name: 3-(butoxycarbonyl)-1-methylpyridinium
• CAS No: 21032-39-3
• MF: C₁₁H₁₆NO₂+
• MW: 194.25024
• CID: 910968
• PubChem ID: 24201628

3-(butoxycarbonyl)-1-methylpyridinium Chemical and Physical Properties

Names and Identifiers

• 3-(butoxycarbonyl)-1-methylpyridinium
• 3-Butyloxy-benzoylchlorid; MCULE-7451804947; m-(n-butoxy)benzoyl chloride; 3-butoxy-benzoyl chloride; AKOS000114295; ZINC33433265; 3-(butoxycarbonyl)-1-methylpyridinium iodide; 3-Butoxy-benzoyl chloride; 3-Butyloxy-benzoesaeure-chlorid; 3-Butoxy-benzoylchlorid; BBL014172; 3-Butoxycarbonyl-1-methyl-pyridinium, Jodid; Nicotinsaeure-butylester-methojodid; BENZOYL CHLORIDE, 3-BUTOXY-; 3-butoxycarbonyl-1-methyl-pyridinium, iodide; ALBB-01118
• NSC522096
• SCHEMBL2761176
• DTXSID90943331
• 21032-39-3
• NSC-522096
• 3-(BUTOXYCARBONYL)-1-METHYLPYRIDIN-1-IUM IODIDE

• Inchi： InChI=1S/C11H16NO2.HI/c1-3-4-8-14-11(13)10-6-5-7-12(2)9-10;/h5-7,9H,3-4,8H2,1-2H3;1H/q+1;/p-1
• InChI Key： JYCQZVPAUQVWHC-UHFFFAOYSA-M
• SMILES： CCCCOC(=O)C1=C[N+](=CC=C1)C.[I-]

Computed Properties

• Exact Mass: 194.11818
• Monoisotopic Mass: 321.022572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2

Experimental Properties

• PSA: 30.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids